2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-ethyl-, 1-sulfide
2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-ethyl-, 1-sulfide
ETBICYTHIONAT(cas 935-52-4) is a potent non-competitive GABA antagonist in mammals. It causes epileptoform seizures. Organophosphorous compound,, synthetic. IC50 for GABA-dependent [36Cl] uptake blockade in rat brain synaptosomes: 0.2 nM; IC50 for [35S]-tert.butyl-thionebicyclophosphate binding (Housefly brain membranes): 3.2 μM.
Brand Name:
Vulcanchem
CAS No.:
935-52-4
VCID:
VC0000009
InChI:
InChI=1S/C6H11O3PS/c1-2-6-3-7-10(11,8-4-6)9-5-6/h2-5H2,1H3
SMILES:
CCC12COP(=S)(OC1)OC2
Molecular Formula:
C6H11O3PS
Molecular Weight:
194.19 g/mol
2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-ethyl-, 1-sulfide
CAS No.: 935-52-4
ADC Toxins
VCID: VC0000009
Molecular Formula: C6H11O3PS
Molecular Weight: 194.19 g/mol
Purity: 98 % (NMR)
| CAS No. | 935-52-4 |
|---|---|
| Product Name | 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-ethyl-, 1-sulfide |
| Molecular Formula | C6H11O3PS |
| Molecular Weight | 194.19 g/mol |
| IUPAC Name | 4-ethyl-1-sulfanylidene-2,6,7-trioxa-1λ5-phosphabicyclo[2.2.2]octane |
| Standard InChI | InChI=1S/C6H11O3PS/c1-2-6-3-7-10(11,8-4-6)9-5-6/h2-5H2,1H3 |
| Standard InChIKey | GHLWKNFZHQLFJX-UHFFFAOYSA-N |
| SMILES | CCC12COP(=S)(OC1)OC2 |
| Canonical SMILES | CCC12COP(=S)(OC1)OC2 |
| Description | ETBICYTHIONAT(cas 935-52-4) is a potent non-competitive GABA antagonist in mammals. It causes epileptoform seizures. Organophosphorous compound,, synthetic. IC50 for GABA-dependent [36Cl] uptake blockade in rat brain synaptosomes: 0.2 nM; IC50 for [35S]-tert.butyl-thionebicyclophosphate binding (Housefly brain membranes): 3.2 μM. |
| Purity | 98 % (NMR) |
| Synonyms | 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-ethyl-, 1-sulfide |
| Reference | - Wadswort et al., J. Am. Chem. Soc. (1962) 84(2):610 - Squires et al., Mol. Pharmacol.(1983) 23:326-331 - Cohen et al., Pest. Biochem. Physiol.(1986) 25(1):63 |
| PubChem Compound | 13635 |
| Last Modified | Nov 11 2021 |
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